Cas no 2758002-17-2 ([(1-Aminocyclobutyl)methyl](imino)methyl-lambda6-sulfanone dihydrochloride)

• Product Name: [(1-Aminocyclobutyl)methyl](imino)methyl-lambda6-sulfanone dihydrochloride
• CAS No: 2758002-17-2
• MF: C₆H₁₆Cl₂N₂OS
• MW: 235.175038337708
• CID: 6368004
• PubChem ID: 165978878
• Update Time: 2025-05-26

[(1-Aminocyclobutyl)methyl](imino)methyl-lambda6-sulfanone dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [(1-aminocyclobutyl)methyl](imino)methyl-lambda6-sulfanone dihydrochloride
• 2758002-17-2
• EN300-37339621
• [(1-Aminocyclobutyl)methyl](imino)methyl-lambda6-sulfanone dihydrochloride

• Inchi： 1S/C6H14N2OS.2ClH/c1-10(8,9)5-6(7)3-2-4-6;;/h8H,2-5,7H2,1H3;2*1H
• InChI Key： FCYYEYKTFRJXKM-UHFFFAOYSA-N
• SMILES： Cl.Cl.S(C)(CC1(CCC1)N)(=N)=O

Computed Properties

• Exact Mass: 234.0360397g/mol
• Monoisotopic Mass: 234.0360397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.3Ų

Additional information on [(1-Aminocyclobutyl)methyl](imino)methyl-lambda6-sulfanone dihydrochloride

[(1-Aminocyclobutyl)methyl](imino)methyl-λ6-sulfanone dihydrochloride: A Comprehensive Overview

The compound with CAS No. 2758002-17-2, [(1-Aminocyclobutyl)methyl](imino)methyl-λ6-sulfanone dihydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features, which include a cyclobutane ring, an amine group, and a sulfanone moiety. These structural elements contribute to its versatile reactivity and potential applications in drug design and materials science.

Recent studies have highlighted the importance of cyclobutane-containing compounds in medicinal chemistry due to their ability to form stable ring structures that can mimic natural products. The (1-Aminocyclobutyl) group in this compound is particularly interesting as it introduces rigidity and strain into the molecule, which can enhance binding affinity to target proteins. This feature makes it a promising candidate for the development of novel therapeutics targeting specific biological pathways.

The imino group within the structure plays a crucial role in intermolecular interactions, such as hydrogen bonding and π-π stacking, which are essential for molecular recognition in biological systems. Additionally, the sulfanone moiety contributes to the compound's stability and solubility properties, making it suitable for various chemical reactions and biological assays.

One of the most recent advancements involving this compound involves its application in peptide synthesis. Researchers have demonstrated that the dihydrochloride salt form of this compound can act as an efficient coupling agent, facilitating the formation of peptide bonds under mild conditions. This discovery has significant implications for the pharmaceutical industry, where peptide-based drugs are increasingly being explored for their therapeutic potential.

Furthermore, the compound's ability to undergo various transformations under different reaction conditions has made it a valuable building block in organic synthesis. For instance, its reactivity towards nucleophilic substitutions and its capacity to participate in enamine chemistry have been extensively studied. These properties underscore its versatility as a starting material for constructing complex molecular architectures.

In terms of pharmacokinetics, studies have shown that [(1-Aminocyclobutyl)methyl](imino)methyl-λ6-sulfanone dihydrochloride exhibits favorable absorption profiles in preclinical models. Its bioavailability and metabolic stability suggest that it could serve as a lead compound for developing drugs with improved pharmacokinetic properties. However, further research is required to fully understand its safety profile and efficacy in human subjects.

From an environmental perspective, the compound's biodegradability and ecological impact are areas of growing interest. Preliminary data indicate that it undergoes rapid degradation under aerobic conditions, reducing its potential to accumulate in ecosystems. This characteristic aligns with current trends toward sustainable chemistry practices and green chemical synthesis.

In conclusion, [(1-Aminocyclobutyl)methyl](imino)methyl-λ6-sulfanone dihydrochloride represents a multifaceted chemical entity with diverse applications across various scientific disciplines. Its unique structural features, coupled with recent advancements in its synthesis and application, position it as a key player in future research endeavors. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic research and industrial applications.